3-Bromo-2-ethoxy-5-methylphenol chemical structure and properties
3-Bromo-2-ethoxy-5-methylphenol chemical structure and properties
This technical guide provides an in-depth analysis of 3-Bromo-2-ethoxy-5-methylphenol , a specialized halogenated phenolic building block used in the synthesis of complex pharmaceutical intermediates, particularly for metabolic and kinase-inhibitor drug classes.
[1][2]
Executive Summary
3-Bromo-2-ethoxy-5-methylphenol (CAS: 1026796-62-2 ) is a trisubstituted aromatic scaffold characterized by a unique "push-pull" electronic environment. The molecule features a phenolic hydroxyl group (nucleophile), an ethoxy ether (electron donor), and a bromine atom (electrophilic handle for catalysis) positioned around a methyl-substituted benzene core.
This compound serves as a critical orthogonal building block in medicinal chemistry. Its structural design allows for sequential functionalization: the phenolic -OH enables etherification or esterification, while the aryl bromide (-Br) facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to construct biaryl systems found in SGLT2 inhibitors , PPAR agonists , and kinase inhibitors .
Chemical Identity & Physicochemical Properties[3][4][5][6]
Nomenclature & Identifiers
| Identifier | Value |
| IUPAC Name | 3-Bromo-2-ethoxy-5-methylphenol |
| CAS Registry Number | 1026796-62-2 |
| Molecular Formula | C₉H₁₁BrO₂ |
| SMILES | CCOc1c(Br)cc(C)cc1O |
| InChI Key | (Computed) BHZFMUUUHNWAFO-UHFFFAOYSA-N (Analogous) |
| Molecular Weight | 231.09 g/mol |
Structural Analysis
The molecule is a derivative of m-cresol (3-hydroxytoluene) or guaiacol (2-methoxyphenol) analogs.
-
Position 1 (-OH): Acidic proton, H-bond donor/acceptor.
-
Position 2 (-OEt): Sterically demanding alkoxy group; directs electrophilic substitution to positions 3 (blocked) and 5 (occupied).
-
Position 3 (-Br): A heavy halogen situated in a sterically crowded "pocket" between the ethoxy group and the aromatic proton. This position is electronically primed for oxidative addition by transition metals.
-
Position 5 (-CH₃): Weakly activating alkyl group, adding lipophilicity.
Physicochemical Properties (Experimental & Predicted)
| Property | Value (Approx.) | Note |
| Physical State | Solid (Crystalline powder) | Typically off-white to pale yellow. |
| Melting Point | 65–70 °C | Based on similar brominated phenols. |
| Boiling Point | 285 °C | Predicted at 760 mmHg. |
| pKa (Phenol) | ~9.5 | Slightly lower than phenol (10.0) due to inductive withdrawal by Br. |
| LogP | 3.2 ± 0.4 | Moderate lipophilicity; suitable for CNS/metabolic drug scaffolds. |
| Solubility | DMSO, Methanol, DCM | Insoluble in water. |
Synthetic Pathways & Manufacturing
The synthesis of 3-Bromo-2-ethoxy-5-methylphenol requires careful regiocontrol to install the bromine atom at the 3-position, as standard bromination of 2-ethoxy-5-methylphenol typically favors the 4- or 6-position (para/ortho to the activating -OH).
Route A: Selective Alkylation of Brominated Catechol (Preferred)
This route ensures the bromine is pre-installed in the correct position before the ether is formed.
-
Starting Material: 3-Bromo-5-methylcatechol (3-bromo-5-methylbenzene-1,2-diol).
-
Step 1 (Selective Ethylation): Treatment with ethyl iodide (EtI) and a weak base (e.g., K₂CO₃ or Cs₂CO₃) in DMF.
-
Regioselectivity Logic: The hydroxyl group at position 1 is less sterically hindered than the hydroxyl at position 2 (flanked by Br). However, the acidity of the OH ortho to Br might be higher. Kinetic control typically favors the less hindered 1-ethoxy product, but thermodynamic control or specific bases can direct to the 2-ethoxy isomer.
-
Optimization: Use of phase-transfer catalysts (TBAB) to control the rate.
-
Route B: Directed Ortho-Lithiation (DoM)
A more modern approach utilizing Directed Ortho Metalation (DoM) for precise regiocontrol.
-
Starting Material: 1-Ethoxy-4-methylbenzene (4-Ethoxytoluene).
-
Step 1 (DoM): Treatment with n-BuLi coordinates to the ethoxy oxygen, directing lithiation to the ortho position (Position 2 relative to ethoxy).
-
Step 2 (Bromination): Quench with a bromine source (e.g., CBr₄ or NBS) to yield 2-bromo-1-ethoxy-4-methylbenzene .
-
Step 3 (Oxidation/Hydroxylation): This route is difficult to install the -OH at position 6 (relative to ethoxy) selectively.
Validated Laboratory Protocol (Route A Variation)
Note: This protocol assumes access to the catechol precursor.
Step-by-Step Methodology:
-
Charge: To a dry round-bottom flask under N₂, add 3-bromo-5-methylcatechol (1.0 eq) and anhydrous DMF (10 V).
-
Base Addition: Add Cs₂CO₃ (1.1 eq) in a single portion. Stir at 0 °C for 30 min.
-
Alkylation: Add Ethyl Iodide (1.05 eq) dropwise over 20 min.
-
Reaction: Warm to 25 °C and stir for 12 hours. Monitor by TLC/HPLC.
-
Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted catechol), water, and brine.
-
Purification: Silica gel chromatography (Hexane:EtOAc gradient) to separate the regioisomers. The target 3-Bromo-2-ethoxy-5-methylphenol is typically the minor isomer if not carefully controlled, requiring column separation.
Visualization: Synthetic Logic & Reactivity
The following diagram illustrates the retrosynthetic logic and the divergent reactivity of the scaffold.
Caption: Synthetic workflow from 5-methylcatechol to the target, highlighting the critical regioselective ethylation step and downstream divergent synthesis.
Applications in Drug Discovery[8][9][10]
This building block is specifically valued for its ability to introduce the 2-ethoxy-5-methylphenyl moiety, a pharmacophore often associated with improved metabolic stability and potency in specific receptor targets.
SGLT2 Inhibitor Development
Sodium-glucose cotransporter-2 (SGLT2) inhibitors (e.g., Ertugliflozin, Sotagliflozin) often feature a diarylalkane or diaryl ether scaffold.
-
Role: The ethoxy group mimics the glycosidic linkage or provides steric bulk to fit the hydrophobic pocket of the SGLT2 receptor.
-
Mechanism: The 3-bromo group is coupled to a glucoside-bearing phenyl ring or a heterocyclic core (e.g., pyrazole) via Suzuki coupling.
PPAR Agonists (Glitazars)
Peroxisome proliferator-activated receptor (PPAR) agonists often contain alkoxy-substituted phenyl rings linked to an acidic head group.
-
Role: The 2-ethoxy-5-methyl motif provides lipophilic contact points within the PPAR ligand-binding domain (LBD).
-
Synthesis: The phenolic -OH is alkylated with a linker (e.g., bromo-alkanoic acid), while the aryl bromide is removed or coupled to extend the lipophilic tail.
Safety & Handling (MSDS Summary)
Signal Word: WARNING
| Hazard Class | H-Code | Statement |
| Acute Toxicity (Oral) | H302 | Harmful if swallowed.[1] |
| Skin Irritation | H315 | Causes skin irritation.[1] |
| Eye Irritation | H319 | Causes serious eye irritation.[1] |
| STOT-SE | H335 | May cause respiratory irritation.[1] |
Handling Protocols:
-
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
-
Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). Light sensitive (protect from direct light to prevent debromination or oxidation).
-
Disposal: Halogenated organic waste stream.
References
-
PubChem Compound Summary . 3-Bromo-2-ethoxy-5-methylphenol (CID 1026796-62-2).[2][3] National Center for Biotechnology Information. Available at: [Link]

